Cas no 53460-68-7 (2,3-Butanediol, 1-chloro-)

2,3-Butanediol, 1-chloro- structure
2,3-Butanediol, 1-chloro- structure
Product Name:2,3-Butanediol, 1-chloro-
CAS No:53460-68-7
MF:C4H9ClO2
MW:124.566060781479
CID:357198
PubChem ID:12241271
Update Time:2025-04-19

2,3-Butanediol, 1-chloro- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Butanediol, 1-chloro-
    • 1-chlorobutane-2,3-diol
    • AKOS006383629
    • SCHEMBL3819033
    • DTXSID70482011
    • 53460-68-7
    • Inchi: 1S/C4H9ClO2/c1-3(6)4(7)2-5/h3-4,6-7H,2H2,1H3
    • InChI Key: LVNNJZGDQVDSBE-UHFFFAOYSA-N
    • SMILES: ClCC(C(C)O)O

Computed Properties

  • Exact Mass: 124.02917
  • Monoisotopic Mass: 124.0291072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 49
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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